Cas no 1613552-03-6 (A 410099.1, amine-Boc)

• Product Name: A 410099.1, amine-Boc
• CAS No: 1613552-03-6
• MF: C₃₂H₄₉N₅O₅
• MW: 583.76
• CID: 5052207
• PubChem ID: 90221030
• Update Time: 2025-06-14

A 410099.1, amine-Boc Chemical and Physical Properties

Names and Identifiers

• L-Prolinamide, N-[(1,1-dimethylethoxy)carbonyl]-N-methyl-L-alanyl-(2S)-2-cyclohexylglycyl-4-amino-N-[(1R)-1,2,3,4-tetrahydro-1-naphthalenyl]-, (4S)-
• A 410099.1, amine-Boc
• 1613552-03-6
• MQXRDFRHLFKZNZ-JKGXFXTOSA-N
• EN300-26957238
• [(S)-1-((S)-2-{(2S,4S)-4-Amino-2-[(R)-(1,2,3,4-tetrahydro-naphthalen-1-yl)carbamoyl]-pyrrolidin-1-yl}-1-cyclohexyl-2-oxo-ethylcarbamoyl)-ethyl]-methyl-carbamic acid tert-butyl ester
• tert-butyl N-[(1S)-1-{[(1S)-2-[(2S,4S)-4-amino-2-{[(1R)-1,2,3,4-tetrahydronaphthalen-1-yl]carbamoyl}pyrrolidin-1-yl]-1-cyclohexyl-2-oxoethyl]carbamoyl}ethyl]-N-methylcarbamate
• CS-0179600
• HY-136269A
• tert-Butyl ((S)-1-(((S)-2-((2S,4S)-4-amino-2-(((R)-1,2,3,4-tetrahydronaphthalen-1-yl)carbamoyl)pyrrolidin-1-yl)-1-cyclohexyl-2-oxoethyl)amino)-1-oxopropan-2-yl)(methyl)carbamate
• AKOS040756925
• G66696
• DA-50052
• SCHEMBL15799337

• Inchi： 1S/C32H49N5O5/c1-20(36(5)31(41)42-32(2,3)4)28(38)35-27(22-13-7-6-8-14-22)30(40)37-19-23(33)18-26(37)29(39)34-25-17-11-15-21-12-9-10-16-24(21)25/h9-10,12,16,20,22-23,25-27H,6-8,11,13-15,17-19,33H2,1-5H3,(H,34,39)(H,35,38)/t20-,23-,25+,26-,27-/m0/s1
• InChI Key： MQXRDFRHLFKZNZ-JKGXFXTOSA-N
• SMILES： C(N[C@H]1C2=C(C=CC=C2)CCC1)(=O)[C@@H]1C[C@H](N)CN1C(=O)[C@H](C1CCCCC1)NC(=O)[C@H](C)N(C(OC(C)(C)C)=O)C

Computed Properties

• Exact Mass: 583.37336968g/mol
• Monoisotopic Mass: 583.37336968g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 42
• Rotatable Bond Count: 9
• Complexity: 977
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 134Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on A 410099.1, amine-Boc

Comprehensive Overview of CAS No 1613552-03-6 and A 410099.1, amine-Boc: Properties, Applications, and Research Insights

In the rapidly evolving field of organic chemistry and pharmaceutical research, CAS No 1613552-03-6 and its derivative A 410099.1, amine-Boc have garnered significant attention. These compounds are pivotal in drug discovery, peptide synthesis, and medicinal chemistry. Their unique structural properties and versatility make them indispensable for researchers aiming to develop novel therapeutics. This article delves into their chemical characteristics, applications, and relevance to current scientific trends, addressing common queries such as "What is the role of Boc-protected amines in peptide synthesis?" and "How does CAS 1613552-03-6 contribute to drug development?".

CAS No 1613552-03-6 is a chemically synthesized compound often utilized as an intermediate in organic synthesis. Its molecular structure features a Boc (tert-butoxycarbonyl) protecting group, which is widely employed to safeguard amine functionalities during multi-step reactions. The Boc group is highly favored due to its stability under basic conditions and ease of removal under acidic conditions, making it a cornerstone in peptide and small-molecule synthesis. Researchers frequently search for "Boc-protection mechanism" or "Boc deprotection methods," highlighting the importance of understanding these processes in synthetic chemistry.

The derivative A 410099.1, amine-Boc, is a specialized variant of CAS No 1613552-03-6, tailored for applications in high-throughput screening and combinatorial chemistry. Its design allows for efficient incorporation into complex molecular architectures, enabling the exploration of structure-activity relationships (SAR) in drug candidates. Recent studies have focused on its potential in targeting protein-protein interactions (PPIs), a hot topic in oncology and neurodegenerative disease research. Keywords like "amine-Boc in drug discovery" and "PPI inhibitors with Boc groups" reflect the growing interest in this area.

From a synthetic perspective, the stability and reactivity of A 410099.1, amine-Boc make it a valuable tool for chemists. The compound’s compatibility with solid-phase peptide synthesis (SPPS) and its role in fragment-based drug design (FBDD) are frequently discussed in academic forums. Searches such as "SPPS with Boc chemistry" and "FBDD using protected amines" underscore its relevance in modern laboratory workflows. Additionally, the compound’s low toxicity profile and high purity standards align with the industry’s shift toward greener and more sustainable practices, a trend encapsulated by queries like "green chemistry in amine protection."

In conclusion, CAS No 1613552-03-6 and A 410099.1, amine-Boc represent critical assets in the toolkit of synthetic and medicinal chemists. Their applications span from foundational research to cutting-edge drug development, addressing pressing challenges in healthcare. By exploring their properties and leveraging advanced techniques, scientists can unlock new possibilities in therapeutic innovation. This aligns with popular search trends such as "next-generation Boc-protected compounds" and "amine-Boc in precision medicine," ensuring the continued relevance of these compounds in scientific discourse.